Cas no 107383-38-0 (Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-)

Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- structure
107383-38-0 structure
Product Name:Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
CAS No:107383-38-0
MF:C16H21NO
MW:243.344044446945
CID:155842
PubChem ID:182573
Update Time:2025-04-19

Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
    • 1,4a-dimethyl-2,4a,5,6,7,7a-hexahydro-4-(3-hydroxyphenyl)-1-methyl-1H-1-pyrindine
    • 3-(1,4a-dimethyl-5,6,7,7a-tetrahydro-2H-cyclopenta[b]pyridin-4-yl)phenol
    • 1,4-Dhhmp
    • 3-(1,4a-dimethyl-2,4a,5,6,7,7a-hexahydro-1H-cyclopenta[b]pyridin-4-yl)phenol
    • Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-1-pyrindin-4-yl)-, cis( -)-
    • Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-
    • Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-( -)-
    • Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-1-pyrindin-4-yl)-, cis(+-)-
    • 107383-38-0
    • Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-(+-)-
    • DTXSID30910305
    • Inchi: 1S/C16H21NO/c1-16-9-4-7-15(16)17(2)10-8-14(16)12-5-3-6-13(18)11-12/h3,5-6,8,11,15,18H,4,7,9-10H2,1-2H3
    • InChI Key: KGZIIPONKINNGM-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1=CCN(C)C2CCCC21C

Computed Properties

  • Exact Mass: 243.16243
  • Monoisotopic Mass: 243.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.104
  • Boiling Point: 382.2°Cat760mmHg
  • Flash Point: 186.2°C
  • Refractive Index: 1.583
  • PSA: 23.47
  • LogP: 3.21770

Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Related Literature

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